GSK1940029

• CAS No.: 1150701-66-8
• Product Name: GSK1940029
• Molecular Formula: C18H16Cl2N4O2
• Molecular Weight: 391.252
• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-N-[4-(hydroxymethyl)phenyl]-5-methyltriazole-4-carboxamide
• Standard InChI: InChI=1S/C18H16Cl2N4O2/c1-11-17(18(26)21-14-5-2-12(10-25)3-6-14)22-23-24(11)9-13-4-7-15(19)16(20)8-13/h2-8,25H,9-10H2,1H3,(H,21,26)
• Standard InChIKey: QQRGSFYTPBYCFD-UHFFFAOYSA-N
• SMILES: CC1=C(N=NN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)NC3=CC=C(C=C3)CO
• Appearance: Solid powder
• Description: GSK1940029, also known as SCD Inhibitor 1, is a SCD Inhibitor. GSK1940029 is a potential topical treatment of acne,
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GSK1940029; GSK-1940029; GSK 1940029; SCD Inhibitor 1
• Reference: 1: Brigandi RA, Zhu J, Murnane AA, Reedy BA, Shakib S. A Phase 1 Randomized,
• PubChem Compound: 42603008
• Last Modified: Dec 05 2021